N-(2-(6-(ethylthio)-4-morpholino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[2-(6-ethylsulfanyl-4-morpholin-4-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C19H24N6O2S2/c1-2-28-19-22-17(24-7-9-27-10-8-24)15-13-21-25(18(15)23-19)6-5-20-16(26)12-14-4-3-11-29-14/h3-4,11,13H,2,5-10,12H2,1H3,(H,20,26)
• InChI Key: ZCBAQBSFOMUFPF-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC2=C(C=NN2CCNC(=O)CC3=CC=CS3)C(=N1)N4CCOCC4
• Molecular Formula: C19H24N6O2S2
• Molecular Weight: 432.6 g/mol

Description

N-(2-(6-(ethylthio)-4-morpholino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C19H24N6O2S2 and its molecular weight is 432.56. The purity is usually 95%.
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Scientific Research Applications

Antioxidative Applications

Compounds integrating thiophene and pyrazolo[3,4-d]pyrimidine structures have been evaluated for their antioxidative properties. For instance, novel derivatives have been designed to act as efficient antioxidants, particularly against reactive oxygen species (ROS), through studies involving 2D-QSAR modeling and molecular docking. These compounds have shown promise in medicinal chemistry for further optimization towards superior antioxidant leads (Aziz et al., 2021).

Antimicrobial and Antitumor Applications

Research has also focused on the synthesis of novel heterocycles incorporating thiophene and pyrazolo[3,4-d]pyrimidine moieties to assess their insecticidal and antimicrobial potential. These studies have yielded compounds with significant activity against various pathogens and pests, demonstrating the potential of such structures in developing new antimicrobial and insecticidal agents (Fadda et al., 2017).

Anticancer Research

Furthermore, derivatives of thiophene and pyrazolo[3,4-d]pyrimidine have been synthesized and tested for their antitumor efficacy. Various compounds have been explored for their ability to inhibit the growth of cancer cells, with some showing high inhibitory effects in vitro against multiple human cancer cell lines. This research opens avenues for the development of new anticancer drugs based on these structural frameworks (Shams et al., 2010).